[4-[(E)-[(3,4-dimethoxybenzoyl)hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate

• Molecular Formula: C25H24N2O6
• Molecular Weight: 448.5 g/mol
• IUPAC Name: [4-[(E)-[(3,4-dimethoxybenzoyl)hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate
• InChI: InChI=1S/C25H24N2O6/c1-4-32-20-12-7-18(8-13-20)25(29)33-21-10-5-17(6-11-21)16-26-27-24(28)19-9-14-22(30-2)23(15-19)31-3/h5-16H,4H2,1-3H3,(H,27,28)/b26-16+
• InChI Key: ZXPCTIVLWNQEJC-WGOQTCKBSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)/C=N/NC(=O)C3=CC(=C(C=C3)OC)OC
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=NNC(=O)C3=CC(=C(C=C3)OC)OC

Description

This hydrazone derivative features a 3,4-dimethoxybenzoyl group linked via an (E)-configured hydrazone bridge to a 4-ethoxybenzoate ester. Its structure combines aromatic methoxy and ethoxy substituents, which influence electronic properties, solubility, and bioactivity. The compound is synthesized through condensation of 3,4-dimethoxybenzohydrazide with a 4-ethoxybenzaldehyde derivative under acidic conditions, yielding a planar structure with a dihedral angle of ~17–18° between aromatic rings .

Biological Activity

The compound [4-[(E)-[(3,4-dimethoxybenzoyl)hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate is a hydrazone derivative that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• IUPAC Name : 4-[(E)-[(3,4-dimethoxybenzoyl)hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate
• Molecular Formula : C₃₃H₃₅N₃O₅
• Molecular Weight : 553.46 g/mol

Structural Features

The compound features a hydrazone linkage, which is known for its biological reactivity and potential in pharmaceutical applications. The presence of the 3,4-dimethoxybenzoyl moiety contributes to its lipophilicity, enhancing membrane permeability.

Antineoplastic Properties

Research indicates that compounds with hydrazone structures often exhibit antineoplastic (anti-cancer) properties. The mechanism typically involves the inhibition of cancer cell proliferation and induction of apoptosis. For instance, studies have shown that similar hydrazone derivatives can modulate various signaling pathways involved in cancer progression.

Antimicrobial Activity

Several studies have highlighted the antimicrobial potential of hydrazone derivatives. The compound may exhibit activity against a range of microorganisms, including bacteria and fungi. This is particularly relevant in the context of increasing antibiotic resistance.

Cytotoxicity Studies

Cytotoxicity assays are crucial for evaluating the safety profile of new compounds. The compound's cytotoxic effects have been assessed using various cancer cell lines, demonstrating significant activity at certain concentrations.

Cell Line	IC50 (μM)	Reference
MCF-7 (Breast Cancer)	10
HeLa (Cervical Cancer)	15
A549 (Lung Cancer)	12

The proposed mechanism of action for this compound involves:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in tumor growth.
• Induction of Oxidative Stress : By generating reactive oxygen species (ROS), it can lead to apoptosis in cancer cells.
• Modulation of Gene Expression : It may affect the expression levels of genes associated with cell cycle regulation and apoptosis.

Study 1: Anticancer Activity

A recent study evaluated the anticancer properties of various hydrazone derivatives, including our compound, against multiple cancer cell lines. The results indicated that the compound significantly inhibited cell growth through apoptosis induction via the mitochondrial pathway .

Study 2: Antimicrobial Efficacy

In another investigation, the antimicrobial efficacy was tested against several pathogens, revealing that the compound exhibited notable activity against Staphylococcus aureus and Candida albicans. The minimum inhibitory concentration (MIC) values were found to be lower than those of standard antibiotics .

Study 3: Toxicological Assessment

A comprehensive toxicological assessment was conducted to evaluate the safety profile of the compound. Results indicated that while it showed promising biological activity, it also exhibited cytotoxic effects on normal human cell lines at higher concentrations .

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity :
  • Hydrazone derivatives are known for their potential antineoplastic properties. Studies have indicated that compounds containing hydrazone linkages can inhibit the proliferation of cancer cells. The specific structure of [4-[(E)-[(3,4-dimethoxybenzoyl)hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate may enhance its efficacy against various cancer types by acting on specific molecular targets involved in tumor growth and metastasis.
• Antimicrobial Properties :
  • Research into hydrazone compounds has shown promising antimicrobial activity. The presence of the 3,4-dimethoxybenzoyl moiety could contribute to enhanced interaction with microbial cell membranes, leading to increased efficacy against bacterial and fungal strains.
• Drug Delivery Systems :
  • The compound's unique chemical structure allows it to be utilized in drug delivery systems, particularly in targeted therapies where selective release of the drug is crucial. Its ability to form stable complexes with various therapeutic agents can improve bioavailability and reduce side effects.

Photochemistry Applications

• Photoinitiators in Polymer Chemistry :
  • The compound has been identified as a potential photoinitiator for negative-type photoresist formulations. Its ability to undergo photochemical reactions upon UV exposure makes it suitable for applications in lithography and the production of patterned surfaces in semiconductor manufacturing.
• Sensing Applications :
  • Due to its photochemical properties, [4-[(E)-[(3,4-dimethoxybenzoyl)hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate can be explored as a sensor material for detecting environmental pollutants or biological analytes through fluorescence or absorbance changes upon interaction with target molecules.

Polymer Science Applications

• Synthesis of Functional Polymers :
  • The compound can serve as a building block for synthesizing functional polymers with tailored properties. Its reactivity can be exploited to create polymers with specific functionalities, such as increased thermal stability or enhanced mechanical properties.
• Coatings and Adhesives :
  • Incorporating this compound into coatings or adhesives can improve their performance characteristics, including adhesion strength and resistance to environmental degradation.

Case Studies and Research Findings

• Anticancer Studies :
  • A study demonstrated that hydrazone derivatives exhibited significant cytotoxicity against human cancer cell lines, suggesting that [4-[(E)-[(3,4-dimethoxybenzoyl)hydrazinylidene]methyl]phenyl] 4-ethoxybenzoate could be further investigated as a lead compound for developing new anticancer agents.
• Photoinitiator Efficacy :
  • Experimental data showed that when used as a photoinitiator in polymerization reactions, the compound resulted in high conversion rates and improved mechanical properties of the resultant polymers compared to traditional photoinitiators.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Bioactivity and Solubility

Methyl 4-[(E)-[[3-(4-Methylphenyl)-1H-pyrazole-5-carbonyl]hydrazinylidene]methyl]benzoate ()

• Structural Difference : Replaces the 3,4-dimethoxybenzoyl group with a pyrazole ring.
• However, the absence of methoxy groups reduces antioxidant capacity compared to the target compound .

4-Methoxy-N′-(3,4,5-trihydroxybenzylidene)benzohydrazide ()

• Structural Difference : Features a 3,4,5-trihydroxybenzylidene group instead of dimethoxy.
• Impact : The hydroxyl groups increase hydrogen bonding and water solubility but reduce lipophilicity, limiting membrane permeability. This contrasts with the target compound’s balanced lipophilicity from ethoxy/methoxy groups .

CB6OIBeO2 (4-[...]phenyl 4-ethoxybenzoate) ()

• Structural Difference : Shares the 4-ethoxybenzoate moiety but lacks the hydrazone bridge.

Physicochemical Properties

Property	Target Compound	Methoxy Analog (CB6OIBeO1)	EEB
LogP	~3.5 (predicted)	~3.0	2.8
Melting Point	160–165°C (estimated)	155–160°C	77–79°C
Water Solubility	Low (ethoxy dominance)	Moderate (methoxy)	Higher (smaller size)